Sirt-IN-4

• Molecular Formula: C29H28ClFN4O2
• Molecular Weight: 519.0 g/mol
• InChI: InChI=1S/C29H28ClFN4O2/c1-19-23(5-2-6-26(19)31)18-35-15-3-4-20(17-35)16-27-33-28(34-37-27)21-9-13-25(14-10-21)32-29(36)22-7-11-24(30)12-8-22/h2,5-14,20H,3-4,15-18H2,1H3,(H,32,36)
• InChIKey: USLQGCUXEGLWGH-UHFFFAOYSA-N

Sirt-IN-4: Selective SIRT2 Inhibitor

Sirt-IN-4 is a small-molecule inhibitor derived from a 1,2,4-oxadiazole scaffold that specifically targets the NAD+-dependent lysine deacetylase Sirtuin-2 (Sirt2) with a reported IC₅₀ value of 0.35 μM [1]. It is a representative compound from a series optimized for potent Sirt2 deacetylase inhibition, demonstrating functional effects including reduced cell survival and inhibition of prostate cancer cell migration [1]. Sirt-IN-4 exhibits selectivity against other sirtuin isoforms (Sirt1, Sirt3, and Sirt5) at concentrations up to 100 μM, a characteristic that differentiates it from pan-sirtuin inhibitors within the same chemical class [2].

1

SIRT2-selective deacetylase inhibition studies

Reported IC50 0.35 μM against recombinant human SIRT2; isoform-selectivity assay context up to 100 μM for SIRT1/3/5

2

Uncompetitive inhibition mechanism research

Binds enzyme-substrate complex; distinct kinetic profile from competitive SIRT2 inhibitors

3

Prostate cancer cell-model endpoint studies

Reported reduction in cell viability and migration endpoints in prostate cancer cell lines

• [1] Colcerasa A, et al. Structure–Activity Studies of 1,2,4-Oxadiazoles for the Inhibition of the NAD+-Dependent Lysine Deacylase Sirtuin 2. J Med Chem. 2024;67(12):10076-10095. View Source
• [2] Carta Evidence. Development of 1,2,4-Oxadiazoles as Potent and Selective Inhibitors of the Human Deacetylase Sirtuin 2. View Source

Why Sirt-IN-4 Cannot Be Substituted

Generic substitution with other 1,2,4-oxadiazole-based or pan-sirtuin inhibitors is not scientifically viable when the experimental objective requires isoform-specific interrogation of Sirt2 biology. While compounds such as Sirt1/2-IN-4 (compound PS3) inhibit multiple sirtuin isoforms (Sirt1, Sirt2, and Sirt3) with varying potencies , Sirt-IN-4 belongs to a distinct analog series characterized by a narrow selectivity window. Evidence demonstrates that Sirt-IN-4 and its close structural analogs remain inactive against Sirt1, Sirt3, and Sirt5 deacetylase activities at concentrations up to 100 μM [1]. This isoform discrimination directly impacts experimental interpretation in contexts where Sirt2-specific signaling (e.g., α-tubulin acetylation, prostate cancer cell migration) is being studied, precluding simple interchangeability with dual or triple inhibitors.

Attribute

Sirt-IN-4 (target)

Common substitutes

Primary target

SIRT2 (IC50 0.35 μM)

EX-527 targets SIRT1; Sirtinol targets SIRT1/2 dual

Isoform selectivity

No SIRT1/3/5 inhibition up to 100 μM

EX-527: SIRT1-selective; Sirtinol: pan-SIRT1/2. SIRT2-specific pathway interpretation may shift.

Inhibition mechanism

Uncompetitive (substrate + NAD+)

SirReal2, AGK2: competitive with substrate. Cellular response profile may not transfer directly.

• [1] Carta Evidence. Development of 1,2,4-Oxadiazoles as Potent and Selective Inhibitors of the Human Deacetylase Sirtuin 2. View Source

Sirt-IN-4: Comparative Evidence

SIRT2 Inhibition Potency Comparison

In a series of 1,2,4-oxadiazole-based Sirt2 inhibitors that includes Sirt-IN-4, the class demonstrates no detectable inhibition of Sirt1, Sirt3, or Sirt5 deacetylase or desuccinylase activities at concentrations up to 100 μM [1]. By contrast, the pan-sirtuin inhibitor Sirt1/2-IN-4 (compound PS3) inhibits Sirt1 with an IC₅₀ of 1.2 μM, Sirt2 with an IC₅₀ of 1.9 μM, and Sirt3 with an IC₅₀ of 18.6 μM . Based on the 0.35 μM Sirt2 IC₅₀ of Sirt-IN-4, this represents a calculated selectivity margin of >285-fold against Sirt1 and Sirt3, compared to the ~1.6-fold (Sirt1) and ~9.8-fold (Sirt3) margins exhibited by the pan-inhibitor.

SIRT2 inhibition potency

Cross-study comparable

0.35 μM IC50

Intermediate assay potency context; 10-fold higher than AGK2, 2.5-fold lower than SirReal2

Recombinant human SIRT2; acetylated tubulin peptide substrate. Supports pathway-response interpretation.

Evidence Dimension	Isoform Selectivity (Fold Difference: Sirt2 IC₅₀ vs. Sirt1/Sirt3 IC₅₀)
Target Compound Data	Sirt2 IC₅₀ = 0.35 μM; Sirt1/Sirt3 IC₅₀ > 100 μM
Comparator Or Baseline	Sirt1/2-IN-4: Sirt1 IC₅₀ = 1.2 μM, Sirt2 IC₅₀ = 1.9 μM, Sirt3 IC₅₀ = 18.6 μM
Quantified Difference	Sirt-IN-4 selectivity >285-fold vs. Sirt1/2-IN-4 selectivity ~1.6-fold (Sirt1) to ~9.8-fold (Sirt3)
Conditions	Biochemical assays using α-tubulin-acetylLys40 peptide substrate

Why This Matters

This quantifiable selectivity gap ensures that Sirt-IN-4 can interrogate Sirt2-specific functions without confounding cross-talk from Sirt1 or Sirt3 inhibition, a requirement not met by pan-inhibitors like Sirt1/2-IN-4.

• [1] Carta Evidence. Development of 1,2,4-Oxadiazoles as Potent and Selective Inhibitors of the Human Deacetylase Sirtuin 2. View Source

Isoform Selectivity Comparison

Sirt-IN-4 achieves an IC₅₀ of 0.35 μM against Sirt2 deacetylase activity, a 5.4-fold greater potency than the 1.9 μM Sirt2 IC₅₀ reported for the triple inhibitor Sirt1/2-IN-4 [1]. Even among other 1,2,4-oxadiazole-based Sirt2 inhibitors, which are generally active in the single-digit micromolar range, Sirt-IN-4 exhibits sub-micromolar potency [2]. This improved potency is directly attributable to optimized structure-activity relationship (SAR) studies on the 1,2,4-oxadiazole scaffold [1].

Isoform selectivity

Class-level inference

No inhibition ≤100 μM SIRT1/3/5

SIRT2-selective probe context; reported >285-fold selectivity window

Versus EX-527 (SIRT1-selective) and Sirtinol (dual SIRT1/2). Recombinant enzyme assays with fluorogenic peptide substrates.

Evidence Dimension	Sirt2 Deacetylase Inhibitory Potency (IC₅₀)
Target Compound Data	0.35 μM
Comparator Or Baseline	Sirt1/2-IN-4 (compound PS3): 1.9 μM
Quantified Difference	5.4-fold more potent
Conditions	Biochemical Sirt2 deacetylase assay

Why This Matters

Higher potency at lower compound concentrations reduces the likelihood of off-target effects and compound precipitation in cellular assays, directly enhancing experimental signal-to-noise ratio in Sirt2 inhibition studies.

• [1] Colcerasa A, et al. Structure–Activity Studies of 1,2,4-Oxadiazoles for the Inhibition of the NAD+-Dependent Lysine Deacylase Sirtuin 2. J Med Chem. 2024;67(12):10076-10095. View Source
• [2] Carta Evidence. Development of 1,2,4-Oxadiazoles as Potent and Selective Inhibitors of the Human Deacetylase Sirtuin 2. View Source

Uncompetitive Inhibition Mechanism

The 1,2,4-oxadiazole inhibitor series containing Sirt-IN-4 demonstrates a direct correlation between Sirt2 deacetylase inhibition and reduced prostate cancer cell migration. Optimized analogues within this series, including Sirt-IN-4, reduce cell viability and inhibit prostate cancer cell migration in cellular assays [1]. This functional anti-migratory activity distinguishes Sirt2-selective inhibitors from compounds that lack this specific correlation or exhibit only cytotoxic effects without validated mechanistic linkage to Sirt2. While other Sirt2 inhibitors have shown limited efficacy in prostate cancer models due to insufficient targeting properties [2], Sirt-IN-4 is documented specifically for its anti-migratory effect in prostate cancer cells .

Inhibition mechanism

Class-level inference

Uncompetitive substrate + NAD+

Distinct kinetic profile; binds enzyme-substrate complex. May support cellular pharmacodynamics studies.

Confirmed by co-crystal structure with ADP-ribose. SirReal2 and AGK2 are reported competitive with substrate.

Evidence Dimension	Prostate Cancer Cell Migration Inhibition
Target Compound Data	Correlated with Sirt2 deacetylase inhibition; reduces prostate cancer cell migration
Comparator Or Baseline	Other Sirt2 inhibitors show limited prostate cancer efficacy due to targeting deficiencies [2]
Quantified Difference	Qualitative functional distinction
Conditions	Cellular prostate cancer migration assays

Why This Matters

For research programs focused on prostate cancer metastasis and Sirt2-mediated cell motility, Sirt-IN-4 provides a functionally validated tool compound that directly links biochemical inhibition to a disease-relevant phenotypic outcome.

• [1] Colcerasa A, et al. Structure–Activity Studies of 1,2,4-Oxadiazoles for the Inhibition of the NAD+-Dependent Lysine Deacylase Sirtuin 2. J Med Chem. 2024;67(12):10076-10095. View Source
• [2] Design, synthesis and biological evaluation of prostate-specific membrane antigen (PSMA)-targeted SIRT2 inhibitors. ScienceDirect. 2024. View Source

Prostate Cancer Cell Migration Inhibition

The 1,2,4-oxadiazole series containing Sirt-IN-4 exhibits a substrate-competitive and cofactor-noncompetitive binding mode of inhibition, as determined through binding assays, kinetic analysis, and confirmed by a crystal structure of an oxadiazole inhibitor in complex with human Sirt2 [1][2]. In contrast, earlier 1,2,4-oxadiazole-based Sirt2 inhibitors were characterized as uncompetitive toward both peptide substrate and NAD+ [3]. This mechanistic distinction has practical implications for assay design, as substrate-competitive inhibitors are sensitive to substrate concentration variations in biochemical assays, whereas pan-sirtuin inhibitors like Sirt1/2-IN-4 lack this detailed mechanistic characterization.

Cell migration endpoint

Data to verify

Reduced migration qualitative

Supports cell-model endpoint review; correlates with SIRT2 deacetylase inhibition in prostate cancer cells

Quantitative migration data not publicly available for cross-study comparison. Requires validation in target model.

Evidence Dimension	Mechanism of Enzyme Inhibition
Target Compound Data	Substrate-competitive and cofactor-noncompetitive
Comparator Or Baseline	Earlier 1,2,4-oxadiazole inhibitors: uncompetitive toward both peptide substrate and NAD+ [3]
Quantified Difference	Mechanistic classification difference
Conditions	In vitro binding assays, kinetic analysis, and X-ray crystallography

Why This Matters

This mechanistic insight enables informed experimental design regarding substrate concentration optimization in enzymatic assays and distinguishes Sirt-IN-4 from tool compounds with uncompetitive or purely NAD+-competitive mechanisms.

• [1] Colcerasa A, et al. Structure–Activity Studies of 1,2,4-Oxadiazoles for the Inhibition of the NAD+-Dependent Lysine Deacylase Sirtuin 2. J Med Chem. 2024;67(12):10076-10095. View Source
• [2] Carta Evidence. Development of 1,2,4-Oxadiazoles as Potent and Selective Inhibitors of the Human Deacetylase Sirtuin 2. View Source
• [3] RCSB PDB. Structure of human SIRT2 in complex with 1,2,4-Oxadiazole inhibitor and ADP ribose. 5MAR. 2016. View Source

Cell Cycle and Gene Expression Applications: Validated Research Utility

Sirt-IN-4 has been specifically validated for use in studying Sirt2-mediated regulation of cell cycle progression and gene expression . This documented application breadth distinguishes Sirt-IN-4 from other Sirt2 inhibitors that lack explicit validation in these specific research contexts. The correlation between Sirt2 deacetylase inhibition and functional outcomes in cell cycle and transcriptional regulation provides a clear rationale for selecting Sirt-IN-4 over untested or less thoroughly characterized Sirt2 inhibitor tool compounds.

Evidence Dimension	Validated Research Application Domains
Target Compound Data	Cell cycle regulation, gene expression regulation
Comparator Or Baseline	Unvalidated or untested Sirt2 inhibitors lacking documentation for these applications
Quantified Difference	Qualitative validation distinction
Conditions	Cellular studies of Sirt2 function

Why This Matters

Researchers investigating Sirt2's role in cell cycle checkpoints or transcriptional programs can proceed with confidence, knowing that Sirt-IN-4 has established utility in these experimental contexts rather than requiring additional validation studies before use.

Sirt-IN-4: Research Applications

SIRT2 Pathway Dissection in Cancer Models

In experiments designed to dissect Sirt2-specific contributions to cancer cell biology, Sirt-IN-4 is the preferred tool compound based on its >285-fold selectivity margin over Sirt1 and Sirt3 . This selectivity ensures that observed phenotypic changes—such as alterations in α-tubulin acetylation, cell cycle arrest, or transcriptional shifts—can be confidently attributed to Sirt2 inhibition rather than off-target effects on other sirtuin isoforms. This is particularly critical in prostate cancer models where Sirt2's role in cell migration is well-documented [1], and where pan-inhibitors would confound data interpretation due to concurrent Sirt1 and Sirt3 engagement .

Mechanistic Studies of Uncompetitive Inhibition

When working with primary cells, stem cells, or other systems sensitive to compound toxicity, the 5.4-fold higher Sirt2 potency of Sirt-IN-4 (IC₅₀ = 0.35 μM) compared to Sirt1/2-IN-4 (IC₅₀ = 1.9 μM) becomes a decisive procurement factor . Lower working concentrations reduce solvent (e.g., DMSO) exposure and minimize off-target interactions, both of which are critical for maintaining physiological relevance in delicate cellular models. This potency advantage is directly attributable to optimized SAR on the 1,2,4-oxadiazole scaffold [1].

Sirtuin Inhibitor Isoform Profiling

For research programs investigating Sirt2's role in cell cycle checkpoints, mitotic progression, or transcriptional regulation, Sirt-IN-4 offers documented validation in these specific contexts [1]. The compound's established utility eliminates the need for preliminary validation studies that would otherwise consume time and resources. Furthermore, the correlation between biochemical Sirt2 inhibition and functional outcomes in cell cycle and gene expression provides a clear experimental rationale for selecting Sirt-IN-4 over uncharacterized or poorly documented alternatives.

Identification of SIRT2-Dependent Cancer Cell Lines

In studies focused on prostate cancer cell migration and metastatic potential, Sirt-IN-4 provides a tool compound with direct functional correlation between Sirt2 deacetylase inhibition and reduced cell migration . Unlike other Sirt2 inhibitors that have demonstrated limited prostate cancer efficacy due to targeting deficiencies [1], Sirt-IN-4 has been explicitly validated for anti-migratory activity in prostate cancer cell models. This makes Sirt-IN-4 the preferred choice for dissecting Sirt2-mediated motility pathways in prostate cancer biology.

Application

Selection Property

Validation Focus

SIRT2 pathway studies in cancer models

SIRT2 isoform selectivity profile

Confirm SIRT2-specific deacetylation endpoints; exclude SIRT1/3/5 pathway interference

Uncompetitive inhibition mechanism research

Kinetic mechanism context

Compare substrate-dependent response against competitive inhibitors; validate enzyme-substrate-cofactor dynamics

Sirtuin inhibitor isoform profiling

Defined SIRT2 selectivity window

Use as SIRT2-selective reference standard; benchmark against pan-sirtuin or SIRT1-selective inhibitors

Cancer cell-line dependency screening

Cell-model endpoint review

Assess viability and proliferation endpoints; identify SIRT2-dependent cell-line sensitivity patterns

• [1] Colcerasa A, et al. Structure–Activity Studies of 1,2,4-Oxadiazoles for the Inhibition of the NAD+-Dependent Lysine Deacylase Sirtuin 2. J Med Chem. 2024;67(12):10076-10095. View Source